(5-Phenylthiophen-3-yl)methanol

• Molecular Formula: C11H10OS
• Molecular Weight: 190.26 g/mol
• IUPAC Name: (5-phenylthiophen-3-yl)methanol
• InChI: InChI=1S/C11H10OS/c12-7-9-6-11(13-8-9)10-4-2-1-3-5-10/h1-6,8,12H,7H2
• InChI Key: MOKWJKFHAGUCHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CS2)CO

Description

(5-Phenylthiophen-3-yl)methanol is a useful research compound. Its molecular formula is C11H10OS and its molecular weight is 190.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepare a solution of 5-phenylthiophene-3-carboxylic acid methyl ester (500 mg, 2.29 mmol) in tetrahydrofuran (30 mL) and cool to 0° C. under nitrogen. Slowly add LiAl4 (1 M in tetrahydrofuran). After stirring for 1 hour at 0° C., quench the reaction with water, filter through Celite®, and rinse with ethyl acetate. Concentrate the filtrate to afford 416 mg of (5-phenylthiophene-3-yl)methanol as a white solid. 1H NMR (CDCl3) δ7.60-7.61 (m, 2H), 7.25-7.37 (m, 4H), 7.16 (s, 1H), 4.69 (d, J=2 Hz, 2H), 1.58 μm, 1H).